![molecular formula C21H23NO3 B5615701 (2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine](/img/structure/B5615701.png)
(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of methoxylated 1,2,3,4-tetrahydroisoquinolinium derivatives, including compounds with structural similarities to “(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine,” involves complex reactions that introduce methoxy and amino functional groups to specific positions on the benzyl and naphthyl frameworks. These syntheses often use refluxing techniques with methanol as a solvent and may involve multiple steps, including the creation of intermediates like N-methyl-laudanosine and N-methyl-noscapine derivatives (Graulich et al., 2006).
Molecular Structure Analysis
The molecular structure of derivatives similar to “(2,4-dimethoxybenzyl)[(4-methoxy-1-naphthyl)methyl]amine” has been extensively studied, revealing the importance of methoxy substituents and their influence on molecular assembly and properties. C-H...π interactions play a significant role in the assembling of aromatic units, with methoxy groups facilitating the formation of new hydrogen bonds and influencing the overall orientation of aromatic units (Capozzi, Terraneo, & Cardellicchio, 2019).
Chemical Reactions and Properties
Methoxylated amine compounds, including those with structures analogous to the subject compound, participate in a variety of chemical reactions, such as nucleophilic substitution and reactions with electrophilic reagents. These reactions are highly dependent on the methoxy and amino functional groups' positions and can lead to diverse products with different chemical properties (Drew, Griffiths, & King, 1979).
Safety and Hazards
properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)-N-[(4-methoxynaphthalen-1-yl)methyl]methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO3/c1-23-17-10-8-16(21(12-17)25-3)14-22-13-15-9-11-20(24-2)19-7-5-4-6-18(15)19/h4-12,22H,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHQZCGQCIWITRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CNCC2=CC=C(C3=CC=CC=C23)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxybenzyl)-N-[(4-methoxy-1-naphthyl)methyl]amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.